1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone

• IUPAC Name: 1-[5-hydroxy-1-(2-hydroxyethyl)-2-methylindol-3-yl]ethanone
• InChI: InChI=1S/C13H15NO3/c1-8-13(9(2)16)11-7-10(17)3-4-12(11)14(8)5-6-15/h3-4,7,15,17H,5-6H2,1-2H3
• InChI Key: GREBWDHJEBOBJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CCO)C=CC(=C2)O)C(=O)C
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone, also known as melatonin precursor, is a chemical compound that plays an essential role in the regulation of sleep-wake cycles and circadian rhythms. It is synthesized in the pineal gland from serotonin and is involved in various physiological processes, such as immune function, antioxidant activity, and hormonal regulation.

Mechanism of Action

The mechanism of action of 1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone involves its interaction with 1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone receptors in the brain and peripheral tissues. It binds to the MT1 and MT2 receptors, which are G protein-coupled receptors, leading to the activation of various intracellular signaling pathways. This results in the regulation of various physiological processes, such as sleep-wake cycles, immune function, and hormonal regulation.
Biochemical and Physiological Effects:
1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone has been shown to possess various biochemical and physiological effects, including antioxidant and anti-inflammatory properties, regulation of sleep-wake cycles, and immune function modulation. It has also been shown to regulate the release of various hormones, including cortisol, prolactin, and growth hormone.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone in lab experiments include its ability to regulate various physiological processes, making it a useful tool for studying the effects of circadian rhythms and sleep-wake cycles on various physiological functions. However, its limitations include its instability and rapid degradation, making it difficult to use in long-term experiments.

Future Directions

1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone has numerous potential future directions for research. One potential direction is the exploration of its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is the investigation of its role in regulating immune function and inflammation. Additionally, further research is needed to understand its mechanism of action and its potential interactions with other drugs and hormones.

Synthesis Methods

The synthesis of 1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone can be achieved through various methods, including enzymatic and chemical synthesis. The most common method is the enzymatic conversion of serotonin to N-acetylserotonin by the enzyme arylalkylamine N-acetyltransferase (AANAT), followed by the conversion of N-acetylserotonin to 1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone by the enzyme hydroxyindole-O-methyltransferase (HIOMT).

Scientific Research Applications

1-[5-hydroxy-1-(2-hydroxyethyl)-2-methyl-1H-indol-3-yl]ethanone has been extensively studied for its potential therapeutic applications in various diseases and disorders. Its role in regulating sleep-wake cycles and circadian rhythms has led to its use in the treatment of sleep disorders, such as insomnia and jet lag. Additionally, it has been shown to possess antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.